Cas no 1788842-80-7 (2-difluoromethanesulfonyl-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]benzamide)

• Product Name: 2-difluoromethanesulfonyl-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]benzamide
• CAS No: 1788842-80-7
• MF: C₁₈H₁₇F₂NO₅S
• MW: 397.393090963364
• CID: 5367889
• Update Time: 2025-05-20

2-difluoromethanesulfonyl-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethylsulfonyl)-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]benzamide
• 2-difluoromethanesulfonyl-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]benzamide

• Inchi： 1S/C18H17F2NO5S/c19-18(20)27(24,25)16-4-2-1-3-13(16)17(23)21-10-14(22)11-5-6-15-12(9-11)7-8-26-15/h1-6,9,14,18,22H,7-8,10H2,(H,21,23)
• InChI Key： RXXPIYFUNTWAOT-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=C2C(=CC=1)OCC2)O)(=O)C1=CC=CC=C1S(C(F)F)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-difluoromethanesulfonyl-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]benzamide

Chemical Compound CAS No. 1788842-80-7: A Comprehensive Overview

The compound CAS No. 1788842-80-7, also known as 2-difluoromethanesulfonyl-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]benzamide, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural properties and promising pharmacological profile, making it a subject of interest in both academic and industrial settings.

CAS No. 1788842-80-7 is a benzamide derivative with a difluoromethanesulfonyl group attached to the benzene ring. The structure also features a hydroxyethyl group substituted with a 2,3-dihydrobenzofuran moiety, which introduces additional complexity and functionality to the molecule. This combination of functional groups renders the compound highly versatile, enabling it to participate in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the potential of CAS No. 1788842-80-7 in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes, receptors, and other proteins, making it a valuable tool in the design of novel therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, which could lead to innovative treatments for conditions such as inflammation, neurodegenerative diseases, and cancer.

The synthesis of CAS No. 1788842-80-7 involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of the benzamide core, followed by the introduction of the difluoromethanesulfonyl group and the hydroxyethylbenzofuran substituent. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, CAS No. 1788842-80-7 has shown promise in materials science as well. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and coordination chemistry. Additionally, its electronic properties suggest potential applications in organic electronics and optoelectronic devices.

From an environmental perspective, understanding the behavior of CAS No. 1788842-80-7 in natural systems is crucial for assessing its safety and sustainability. Studies have been conducted to evaluate its biodegradation pathways and toxicity profiles, which are essential for regulatory compliance and responsible chemical management.

In conclusion, CAS No. 1788842-80-7 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its intricate structure and functional groups provide a foundation for groundbreaking research and development efforts, positioning it as a key player in advancing scientific knowledge and technological innovation.